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Compound of Interest

Compound Name: 3,5-Difluoro-benzamidine

Cat. No.: B1306899

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Difluoro-benzamidine, a
fluorinated aromatic compound of interest in medicinal chemistry and drug discovery. The guide
covers its chemical properties, synthesis, and potential applications, with a focus on its role as
a serine protease inhibitor.

Chemical Identity and Properties

3,5-Difluoro-benzamidine is a synthetic organic compound. It is commonly available as a
hydrochloride salt, which enhances its stability and solubility in aqueous solutions.

CAS Numbers:
o 3,5-Difluoro-benzamidine (free base): 582307-06-0[1]
o 3,5-Difluoro-benzamidine hydrochloride: 144797-68-2[2][3]

Chemical Structure:
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Figure 1. Chemical structure of 3,5-Difluoro-benzamidine.

Physicochemical Properties:

The key physicochemical properties of 3,5-Difluoro-benzamidine and its hydrochloride salt

are summarized in the table below.

3,5-Difluoro-

3,5-Difluoro-

Property benzamidine (Free benzamidine Reference(s)
Base) hydrochloride
Molecular Formula C7HeF2N2 C H7CIF2N2 [1114]
Molecular Weight 156.13 g/mol 192.60 g/mol [1][2]
3,5-
3,5-
) difluorobenzenecarbo
IUPAC Name difluorobenzenecarbo o ] [1]
o ] ximidamide;hydrochlor
ximidamide )
ide
Appearance White solid White solid [2]
Storage Conditions 0-8°C [2]

Synthesis of 3,5-Difluoro-benzamidine

A common and effective method for the synthesis of benzamidines is through the conversion of

the corresponding benzonitrile. A versatile, two-step protocol involves the formation of an

intermediate amidoxime, followed by its reduction.
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Synthesis Pathway

The synthesis of 3,5-Difluoro-benzamidine from 3,5-Difluorobenzonitrile can be depicted as
follows:
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/Step 1: Amidoxime Formation\

(B,S-Difluorobenzonitrile)

Hydroxylamine hydrochloride,
Potassium tert-butoxide,
Methanol/Toluene, 75-80°C

(3,5-Dif|uorobenzamidoxime)
. /

Hz, Pd/C,
Acetic acid/Acetic anhydride

Step 2: Reducvtion to Amidine

(3,5-Diflu0ro-benzamidine)
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IC50 Determination Workflow )

Prepare Solutions:
- Trypsin enzyme
- 3,5-Difluoro-benzamidine (serial dilutions)
- Chromogenic substrate (e.g., BAPNA)
- Assay buffer

:

Incubate Trypsin with
3,5-Difluoro-benzamidine

Add Chromogenic Substrate
to initiate the reaction

Measure absorbance at 405 nm
over time using a plate reader

Calculate initial reaction velocities
and percentage inhibition

(

Plot % inhibition vs. log(inhibitor concentration)
nd determine IC50 using a non-linear regression

.

J
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6rotease-Activated Receptor (PAR) Signaling Pathwa?

3,5-Difluoro-benzamidine

Thrombin
(Serine Protease)

Cleavage and Activation

PAR1 Receptor

G Protein Activation
(Gqg, G12/13)

Downstream Signaling
(e.g., PLC, RhoA activation)

:

Cellular Responses
(e.g., Platelet aggregation,
Cell proliferation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 3,5-Difluoro-benzamidine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306899#3-5-difluoro-benzamidine-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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